![molecular formula C22H21NO4 B5112989 ethyl 3-[4-(dimethylamino)benzyl]-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate](/img/structure/B5112989.png)
ethyl 3-[4-(dimethylamino)benzyl]-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate
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Overview
Description
Ethyl 3-[4-(dimethylamino)benzyl]-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate, also known as DABCYL ethyl ester, is a chemical compound with a molecular formula of C24H25N2O5. It is commonly used in scientific research as a fluorescent quencher, a molecule that can be used to measure the activity of enzymes and other biological molecules. In
Scientific Research Applications
Ethyl 3-[4-(dimethylamino)benzyl]-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate ethyl ester is commonly used in scientific research as a fluorescent quencher. It is used to measure the activity of enzymes and other biological molecules by monitoring changes in fluorescence intensity. This compound ethyl ester can be used in a variety of assays, including protease assays, kinase assays, and phosphatase assays.
Mechanism of Action
Ethyl 3-[4-(dimethylamino)benzyl]-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate ethyl ester works by quenching the fluorescence of nearby fluorescent molecules. This quenching occurs through a process called Förster resonance energy transfer (FRET). When a fluorescent molecule is excited by light, it emits light at a specific wavelength. However, when this compound ethyl ester is in close proximity to the fluorescent molecule, it can absorb the emitted light and prevent it from being detected. This results in a decrease in fluorescence intensity.
Biochemical and Physiological Effects:
This compound ethyl ester does not have any known biochemical or physiological effects. It is a non-toxic compound that is commonly used in laboratory experiments.
Advantages and Limitations for Lab Experiments
One advantage of using ethyl 3-[4-(dimethylamino)benzyl]-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate ethyl ester in lab experiments is its high quenching efficiency. It is able to efficiently quench the fluorescence of nearby fluorescent molecules, which makes it a useful tool for measuring enzyme activity. Another advantage is its stability, which allows it to be used in a variety of experimental conditions.
One limitation of using this compound ethyl ester is its limited spectral range. It is only able to quench fluorescence in a specific wavelength range, which may limit its use in certain experiments. Additionally, this compound ethyl ester may interfere with some experimental conditions, such as pH and temperature.
Future Directions
There are several future directions for the use of ethyl 3-[4-(dimethylamino)benzyl]-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate ethyl ester in scientific research. One direction is the development of new assays that utilize this compound ethyl ester as a quencher. Another direction is the optimization of experimental conditions to improve the sensitivity and accuracy of this compound ethyl ester assays. Additionally, there is potential for the use of this compound ethyl ester in live cell imaging and other in vivo applications. Overall, this compound ethyl ester is a useful tool for measuring enzyme activity and has potential for further development in scientific research.
Synthesis Methods
The synthesis of ethyl 3-[4-(dimethylamino)benzyl]-1,4-dioxo-1,4-dihydro-2-naphthalenecarboxylate ethyl ester involves a series of chemical reactions. The starting material is 2-naphthoic acid, which is reacted with thionyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 4-(dimethylamino)benzylamine to form the intermediate compound. Finally, this intermediate is esterified with ethanol to form this compound ethyl ester.
properties
IUPAC Name |
ethyl 3-[[4-(dimethylamino)phenyl]methyl]-1,4-dioxonaphthalene-2-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21NO4/c1-4-27-22(26)19-18(13-14-9-11-15(12-10-14)23(2)3)20(24)16-7-5-6-8-17(16)21(19)25/h5-12H,4,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COYXZMDXKCYIMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C(=O)C2=CC=CC=C2C1=O)CC3=CC=C(C=C3)N(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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